Cas no 35216-52-5 (1-tert-butylaziridine-2-carbonitrile)

• Product Name: 1-tert-butylaziridine-2-carbonitrile
• CAS No: 35216-52-5
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 920031
• PubChem ID: 326595
• Update Time: 2025-04-19

1-tert-butylaziridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylaziridine-2-carbonitrile
• 1-tert.-butyl-2-cyanoaziridine
• 1-tert-Butyl-2-aziridincarbonitril
• 1-tert-Butyl-2-cyan-aziridin
• 1-tert-butyl-2-cyanoaziridine
• 1-tert-butyl-aziridine-2-carbonitrile
• AC1L6YPG
• cyano-2 t-butyl-1 aziridine
• NSC298272
• NSC-298272
• DTXSID30315937
• SCHEMBL11149973
• 35216-52-5
• 1-t-butyl-2-cyanoaziridine

• Inchi： 1S/C7H12N2/c1-7(2,3)9-5-6(9)4-8/h6H,5H2,1-3H3
• InChI Key： BSBUUBUYBRAQMM-UHFFFAOYSA-N
• SMILES： N1(CC1C#N)C(C)(C)C

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26.8Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 185.4°C at 760 mmHg
• Flash Point: 61.7°C
• Refractive Index: 1.481
• PSA: 26.8
• LogP: 0.93058